Cas no 79780-07-7 (Phenyl 2-iodobenzoate)

• Product Name: Phenyl 2-iodobenzoate
• CAS No: 79780-07-7
• MF: C₁₃H₉IO₂
• MW: 324.113836050034
• CID: 556261
• PubChem ID: 11416063
• Update Time: 2025-04-19

Phenyl 2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Phenyl 2-iodobenzoate
• 2-IODO-BENZOIC ACID PHENYL ESTER
• Benzoic acid, 2-iodo-,phenyl ester
• LogP
• AKOS003500455
• SCHEMBL8420156
• 2-IODO-BENZOICACIDPHENYLESTER
• 79780-07-7
• AC-21029
• Phenyl2-iodobenzoate
• DTXSID50465241

• Inchi： 1S/C13H9IO2/c14-12-9-5-4-8-11(12)13(15)16-10-6-2-1-3-7-10/h1-9H
• InChI Key： HUXVVBQIQZPBNL-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.96473g/mol
• Monoisotopic Mass: 323.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.662
• Boiling Point: 390.2°C at 760 mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.646